Cas no 2229500-90-5 (3-2-(dimethylamino)ethyl-2,2-dimethylcyclopropan-1-amine)

• Product Name: 3-2-(dimethylamino)ethyl-2,2-dimethylcyclopropan-1-amine
• CAS No: 2229500-90-5
• MF: C₉H₂₀N₂
• MW: 156.268502235413
• CID: 6561493
• PubChem ID: 165625475
• Update Time: 2025-05-21

3-2-(dimethylamino)ethyl-2,2-dimethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-2-(dimethylamino)ethyl-2,2-dimethylcyclopropan-1-amine
• 3-[2-(dimethylamino)ethyl]-2,2-dimethylcyclopropan-1-amine
• 2229500-90-5
• EN300-1768046

• Inchi： 1S/C9H20N2/c1-9(2)7(8(9)10)5-6-11(3)4/h7-8H,5-6,10H2,1-4H3
• InChI Key： BQDZCBNMQWQCCD-UHFFFAOYSA-N
• SMILES： NC1C(CCN(C)C)C1(C)C

Computed Properties

• Exact Mass: 156.162648646g/mol
• Monoisotopic Mass: 156.162648646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 29.3Ų

Additional information on 3-2-(dimethylamino)ethyl-2,2-dimethylcyclopropan-1-amine

3-2-(Dimethylamino)Ethyl-2,2-Dimethylcyclopropan-1-Amine: A Comprehensive Overview

3-2-(Dimethylamino)Ethyl-2,2-Dimethylcyclopropan-1-Amine is a versatile organic compound with the CAS registry number 2229500-90-5. This compound has garnered significant attention in the chemical and pharmaceutical industries due to its unique structural properties and potential applications. The molecule consists of a cyclopropane ring substituted with a dimethylamino group and an ethyl chain, making it a valuable intermediate in various synthetic processes.

The cyclopropane ring in this compound is a key structural feature that contributes to its stability and reactivity. Cyclopropane derivatives are known for their strained ring systems, which can lead to interesting chemical behaviors. The presence of the dimethylamino group adds to the compound's versatility, as it can act as a nucleophile or participate in various condensation reactions. This makes 3-2-(Dimethylamino)Ethyl-2,2-Dimethylcyclopropan-1-Amine a valuable building block in organic synthesis.

Recent studies have explored the use of this compound in the development of novel pharmaceutical agents. Its ability to form stable amine bonds makes it an ideal candidate for drug delivery systems and bioconjugation applications. Researchers have also investigated its potential as a precursor for creating advanced materials, such as polymers and nanoparticles, which could revolutionize fields like nanotechnology and biotechnology.

The synthesis of 3-2-(Dimethylamino)Ethyl-2,2-Dimethylcyclopropan-1-Amine involves a multi-step process that typically begins with the preparation of the cyclopropane ring. This is often achieved through methods like Simmons-Smith cyclopropanation or other cycloaddition reactions. The subsequent introduction of the dimethylamino group requires careful control over reaction conditions to ensure optimal yields and purity.

In terms of applications, this compound has shown promise in the field of agrochemicals. Its ability to interact with biological systems makes it a potential candidate for developing new pesticides or herbicides. Additionally, its role in peptide synthesis has been explored, where it serves as an efficient coupling agent due to its reactivity and selectivity.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of 3-2-(Dimethylamino)Ethyl-2,2-Dimethylcyclopropan-1-Amine. Quantum mechanical calculations have revealed that the compound exhibits unique electronic properties that could be harnessed for designing more efficient catalysts or sensors. These findings underscore the importance of continued research into this compound's fundamental properties.

The market demand for 3-2-(Dimethylamino)Ethyl-2,2-Dimethylcyclopropan-1-Amine has been steadily increasing due to its expanding range of applications. Manufacturers are focusing on improving production efficiency and reducing costs to meet this growing demand. Innovations in green chemistry are also being explored to develop more sustainable synthesis routes for this compound.

In conclusion, 3-2-(Dimethylamino)Ethyl-2,2-Dimethylcyclopropan-1-Amine (CAS No: 2229500-90-5) is a multifaceted compound with immense potential across various industries. Its unique structure, coupled with recent research advancements, positions it as a key player in the development of novel chemical entities and materials. As scientific understanding of this compound continues to grow, so too will its role in shaping future innovations.